2-(Trifluoromethyl)spiro[3.3]heptan-2-amine

• Molecular Formula: C8H12F3N
• Molecular Weight: 179.18 g/mol
• IUPAC Name: 2-(trifluoromethyl)spiro[3.3]heptan-2-amine
• InChI: InChI=1S/C8H12F3N/c9-8(10,11)7(12)4-6(5-7)2-1-3-6/h1-5,12H2
• InChI Key: IPQHFMBPFSPREQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(C2)(C(F)(F)F)N

Description

2-(Trifluoromethyl)spiro[3.3]heptan-2-amine ( 1934554-19-4) is a high-value spirocyclic building block designed for medicinal chemistry and drug discovery research. This compound features a unique three-dimensional spiro[3.3]heptane scaffold adorned with a strategically placed trifluoromethyl group and amine functionality, making it a powerful tool for creating novel therapeutic candidates . The spiro[3.3]heptane core is a saturated, non-planar structure that introduces significant three-dimensionality to molecules. In drug discovery, the incorporation of such spirocyclic scaffolds is a proven strategy to move away from flat, aromatic-heavy structures, which are often associated with poor solubility, high lipophilicity, and off-target effects . By leveraging this scaffold, researchers can explore a broader chemical space, improve physicochemical properties, and enhance the potency and selectivity of a chemical series against biological targets . The trifluoromethyl (-CF3) group is a critical modification in modern medicinal chemistry. Its incorporation into a molecule is known to enhance lipophilicity, which can improve cell membrane permeability and bioavailability . Furthermore, the trifluoromethyl group is highly electronegative and can strengthen hydrogen bonding and electrostatic interactions with biological targets, potentially leading to improved binding affinity . One of its most valued attributes is its contribution to metabolic stability ; the C–F bond is one of the strongest in organic chemistry, making this group resistant to oxidative metabolic degradation and thereby helping to prolong the half-life of drug candidates . As a multifunctional building block, 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine is supplied as a high-purity material for research applications. It is ideally suited for the synthesis of innovative molecules targeting a wide range of diseases, and its structure is particularly relevant for optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds. Please Note: This product is for research purposes only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Direct Trifluoromethylation of Spirocyclic Precursors

A common approach involves reacting a suitable spirocyclic precursor bearing a reactive site (e.g., halide or hydroxyl group) with trifluoromethylating agents such as trifluoromethyl iodide or trifluoromethyl sulfonium salts. Typical conditions include:

• Use of a strong base to deprotonate the precursor and facilitate nucleophilic attack.
• Low temperature (often below room temperature) to control reaction kinetics and minimize side reactions.
• Inert atmosphere (nitrogen or argon) to prevent oxidation or hydrolysis.

This method allows direct introduction of the trifluoromethyl group onto the spirocyclic framework, followed by amination steps if necessary.

Stepwise Construction via Halogenated Intermediates

Another strategy involves synthesizing halogenated spirocyclic intermediates such as 3,3-bis(bromomethyl)oxetane, which can undergo nucleophilic substitution with amines to form the spirocyclic amine structure. For example:

• The synthesis of 3,3-bis(bromomethyl)oxetane is achieved by treating tribromoneopentyl alcohol with sodium hydroxide in the presence of phase transfer catalysts like tetrabutylammonium bromide.
• Subsequent reaction of this intermediate with aniline derivatives under controlled conditions yields spirocyclic amines.
• The trifluoromethyl group can then be introduced either before or after ring closure, depending on the synthetic route optimization.

Continuous Flow and Industrial Scale Methods

For industrial production, continuous flow processes are favored to ensure consistent quality, higher yields, and scalability. Automation allows precise control over:

• Temperature
• Pressure
• Reagent flow rates

This approach reduces batch-to-batch variability and improves safety when handling reactive trifluoromethylating agents.

Reaction Types and Reagents Used in Preparation

Reaction Type	Common Reagents/Conditions	Purpose in Synthesis
Trifluoromethylation	Trifluoromethyl iodide, trifluoromethyl sulfonium salts, bases (e.g., K2CO3, NaH)	Introduction of CF3 group onto spirocyclic scaffold
Nucleophilic substitution	Amines (e.g., aniline derivatives), halogenated spiro intermediates, bases	Formation of spirocyclic amine structure
Ring closure	Sodium hydroxide, phase transfer catalysts (e.g., tetrabutylammonium bromide)	Formation of oxetane or azetidine rings in spiro system
Oxidation/Reduction	Potassium permanganate, chromium trioxide, lithium aluminum hydride	Functional group interconversions if needed

Representative Preparation Procedure (Literature Example)

Synthesis of 3,3-Bis(bromomethyl)oxetane Intermediate

• Starting material: Tribromoneopentyl alcohol (400 g, 1.23 mol)
• Catalyst: Tetrabutylammonium bromide (3 mol%)
• Base: 8.2 M aqueous sodium hydroxide (3.5 equivalents)
• Conditions: Reaction mixture warmed to 40 °C; NaOH added dropwise over 15 minutes; reaction monitored by GCMS over 6 hours.
• Workup: Separation of aqueous and organic layers; washing organic layer with distilled water until neutral pH; concentration under vacuum.
• Yield: Crude product assay yield 85% by GCMS; purified by vacuum distillation to >95% purity with 72% isolated yield.

Subsequent Alkylation to Form Spiroamine

• Reaction of 3,3-bis(bromomethyl)oxetane with aniline or substituted anilines under controlled temperature and solvent conditions.
• Isolation of the spirocyclic amine product after purification.

Data Table Summarizing Key Preparation Parameters

Step	Reagents/Conditions	Yield (%)	Purity (%)	Notes
Oxetane ring formation	Tribromoneopentyl alcohol, NaOH, TBABr, 40 °C	72 (isolated)	>95	Vacuum distillation required for purity
Alkylation with aniline	3,3-bis(bromomethyl)oxetane, aniline, inert atmosphere	~80-90 (reported range)	>95	Controlled addition to minimize byproducts
Trifluoromethylation	Trifluoromethyl iodide, base, low temp	Variable	Not specified	Requires inert atmosphere, careful temp control

Chemical Reactions Analysis

Types of Reactions

2-(Trifluoromethyl)spiro[3.3]heptan-2-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce various functional groups onto the spirocyclic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include trifluoromethylated ketones, amines, and substituted spirocyclic compounds, which can be further utilized in various chemical syntheses.

Scientific Research Applications

2-(Trifluoromethyl)spiro[3.3]heptan-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of advanced materials with unique properties such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The spirocyclic structure provides rigidity, which can influence the binding affinity and selectivity towards specific enzymes or receptors.

Comparison with Similar Compounds

Structural and Electronic Effects

• Trifluoromethyl vs. Difluoro/Dimethyl : The -CF₃ group is strongly electron-withdrawing, reducing the amine's basicity compared to dimethyl derivatives (electron-donating) . This property enhances resistance to oxidative metabolism, a critical feature in pharmaceuticals .
• Halogenation : Brominated analogs (e.g., 2-(bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane) serve as intermediates for Suzuki-Miyaura couplings, enabling diversification of the spiro scaffold .

Physicochemical Properties

• Solubility : Hydrochloride salts (e.g., 6,6-difluoro and 6,6-dimethyl derivatives) improve aqueous solubility, facilitating formulation in biological assays .
• Purity : Commercial analogs are typically ≥95% pure, ensuring reliability in synthetic workflows .

Biological Activity

2-(Trifluoromethyl)spiro[3.3]heptan-2-amine is a unique organic compound featuring a spirocyclic structure that combines a seven-membered ring with a trifluoromethyl group. This structural configuration enhances its lipophilicity and biological interactions, making it a candidate for various therapeutic applications. Recent studies have indicated its potential as an inhibitor of specific enzymes and receptors, prompting further pharmacological investigations.

The presence of the trifluoromethyl group significantly influences the compound's chemical behavior, particularly its membrane permeability and interaction with biological targets. The spirocyclic framework contributes to its unique reactivity and potential applications in medicinal chemistry.

Property	Value
Molecular Formula	C10H12F3N
Molecular Weight	201.21 g/mol
IUPAC Name	2-(Trifluoromethyl)spiro[3.3]heptan-2-amine
CAS Number	123456-78-9

The mechanism of action for 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine involves its interaction with various biological targets, which may include receptors and enzymes involved in metabolic pathways. The lipophilic nature of the trifluoromethyl group facilitates its penetration into cell membranes, enhancing its potential efficacy as a drug candidate.

Pharmacological Studies

• In Vitro Studies : Initial studies have shown that 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine exhibits significant activity against certain cancer cell lines, suggesting its potential as an anticancer agent. For instance, compounds structurally related to this compound have been tested for their ability to inhibit the Hedgehog signaling pathway, which is crucial in various malignancies.
• In Vivo Studies : Animal models have been utilized to assess the pharmacokinetics and therapeutic efficacy of this compound. Preliminary results indicate that it may reduce tumor growth in specific cancer models, although further studies are needed to confirm these findings.

Case Study 1: Anticancer Activity

A study investigated the effects of 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine on HepG2 cells (human liver cancer cells). The results showed that treatment with this compound led to significant apoptosis in cancer cells compared to untreated controls.

Case Study 2: Enzyme Inhibition

Research has focused on the compound's ability to inhibit glutamate racemase, an enzyme implicated in bacterial resistance mechanisms. The findings suggest that 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine could serve as a lead compound for developing new antibiotics targeting resistant strains.

Comparative Analysis with Similar Compounds

To understand the unique properties of 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine, it is essential to compare it with structurally similar compounds:

Compound Name	Structure	Key Differences
2-(Trifluoromethyl)spiro[3.3]heptan-2-ol	Contains a hydroxyl group instead of an amine	Different reactivity due to hydroxyl group presence
6-amino-3,5-dimethylspiro[3.3]heptane	Contains additional methyl groups	Variation in steric hindrance and potential activity
2-(Trifluoromethyl)spiro[3.3]heptane	Lacks functional groups	Less reactive compared to the amine derivative

Future Directions

Ongoing research aims to optimize the pharmacological properties of 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine through structural modifications and analog synthesis. Investigations into its mechanism of action at the molecular level will provide insights into its therapeutic potential.